Cas no 1026767-54-3 (1-(2,4-dimethoxybenzoyl)piperazine hydrochloride)

• Product Name: 1-(2,4-dimethoxybenzoyl)piperazine hydrochloride
• CAS No: 1026767-54-3
• MF: C₁₃H₁₉ClN₂O₃
• MW: 286.754562616348
• CID: 4568535
• PubChem ID: 45791865
• Update Time: 2025-07-21

1-(2,4-dimethoxybenzoyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxybenzoyl)piperazine hydrochloride
• AKOS026855538
• GS3320
• 1-(2,4-dimethoxybenzoyl)piperazinehydrochloride
• Z744754830
• 1026767-54-3
• G39158
• (2,4-dimethoxyphenyl)(piperazin-1-yl)methanone hydrochloride
• CS-0250558
• EN300-51332
• (2,4-dimethoxyphenyl)-piperazin-1-ylmethanone;hydrochloride
• 1-[(2,4-dimethoxyphenyl)carbonyl]piperazine hydrochloride

• Inchi： 1S/C13H18N2O3.ClH/c1-17-10-3-4-11(12(9-10)18-2)13(16)15-7-5-14-6-8-15;/h3-4,9,14H,5-8H2,1-2H3;1H
• InChI Key： QSKADUPMAWCVTO-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)(C1C=CC(OC)=CC=1OC)=O.Cl

Computed Properties

• Exact Mass: 286.10842g/mol
• Monoisotopic Mass: 286.10842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 286.75g/mol
• Topological Polar Surface Area: 50.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(2,4-dimethoxybenzoyl)piperazine hydrochloride

Comprehensive Overview of 1-(2,4-Dimethoxybenzoyl)piperazine Hydrochloride (CAS No. 1026767-54-3)

1-(2,4-Dimethoxybenzoyl)piperazine hydrochloride (CAS No. 1026767-54-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its piperazine backbone and dimethoxybenzoyl functional group, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry. Researchers frequently explore its role as a building block for designing novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents.

The structural uniqueness of 1-(2,4-dimethoxybenzoyl)piperazine HCl lies in its balanced lipophilicity and hydrogen-bonding capacity, attributed to the methoxy groups and protonated piperazine moiety. These properties make it a valuable intermediate for optimizing pharmacokinetic profiles in lead compounds. Recent studies highlight its relevance in addressing modern therapeutic challenges, such as modulating neurotransmitter receptors—a trending topic in neuroscience research. Its hydrochloride salt form enhances stability and solubility, critical factors for preclinical evaluation.

In synthetic chemistry, this compound serves as a key precursor for N-acylated piperazine derivatives, a class of structures frequently investigated for their diverse biological activities. The 2,4-dimethoxybenzoyl fragment introduces electron-rich aromatic characteristics, enabling selective interactions with biological targets. This aligns with current industry demands for precision-targeted therapeutics, a subject dominating discussions at major pharmaceutical conferences.

Analytical data for CAS 1026767-54-3 confirms high purity standards (>98% by HPLC), meeting stringent requirements for research-grade materials. Storage recommendations typically suggest controlled room temperature in airtight containers to preserve its crystalline properties—a detail often queried by laboratory technicians in online forums. The compound’s spectral fingerprints (NMR, MS) have been extensively documented, supporting its identification in complex reaction mixtures.

From a commercial perspective, 1-(2,4-dimethoxybenzoyl)piperazine hydrochloride occupies a niche but growing segment in the fine chemicals market. Procurement specialists frequently search for bulk pricing trends and scalable synthesis protocols, reflecting industry needs for cost-effective R&D solutions. Regulatory-compliant documentation (including COA and SDS) is consistently available from reputable suppliers, addressing another common concern among quality control professionals.

Emerging applications include its exploration in fluorescence labeling techniques, where the dimethoxybenzene component demonstrates interesting photophysical properties. This intersects with the booming field of diagnostic probe development, answering frequent search queries about novel imaging agents. Computational chemistry studies also utilize this compound as a model system for investigating molecular docking behaviors—a hot topic in AI-driven drug discovery communities.

Environmental and handling considerations follow standard laboratory safety protocols, with particular attention to dust control during weighing procedures. Such operational details generate substantial discussion in chemical safety forums, emphasizing proper PPE usage. The compound’s ecological impact profile shows low bioaccumulation potential, aligning with green chemistry principles increasingly demanded by research institutions.

Patent literature reveals innovative uses of 1026767-54-3 in hybrid molecule design, particularly in combination therapies addressing multifactorial diseases. This reflects the pharmaceutical industry’s shift toward polypharmacology approaches—a subject yielding numerous publications in recent years. Analytical method development papers frequently reference this compound as a test analyte for new chromatographic techniques.

The future outlook for 1-(2,4-dimethoxybenzoyl)piperazine HCl remains promising, with ongoing investigations into its utility in targeted drug delivery systems. Its molecular characteristics make it a candidate for conjugation with nanoparticle carriers, a cutting-edge area receiving substantial research funding. These developments respond to frequent academic searches about "smart drug formulation excipients" and "controlled release technologies."